Cas no 29067-54-7 (1-(3-Nitrophenyl)butan-1-OL)

• Product Name: 1-(3-Nitrophenyl)butan-1-OL
• CAS No: 29067-54-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2928306
• Update Time: 2023-08-10

1-(3-Nitrophenyl)butan-1-OL Chemical and Physical Properties

Names and Identifiers

• 1-(3-NITROPHENYL)BUTAN-1-OL
• Benzenemethanol, 3-nitro-alpha-propyl-
• 1-(3-Nitrophenyl)butan-1-OL

• Inchi： 1S/C10H13NO3/c1-2-4-10(12)8-5-3-6-9(7-8)11(13)14/h3,5-7,10,12H,2,4H2,1H3
• InChI Key： KAQAPRWXYWRRMT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)[N+](=O)[O-])CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• XLogP3: 2.5
• Topological Polar Surface Area: 66